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Compound of Interest

Compound Name: Pyrromethene 546

Cat. No.: B183774 Get Quote

This guide provides a comprehensive overview of the synthesis, characterization, and

application of BODIPY 493/503 (4,4-difluoro-1,3,5,7,8-pentamethyl-4-bora-3a,4a-diaza-s-

indacene), a highly versatile and widely used fluorescent dye. Developed for researchers,

scientists, and professionals in drug development, this document details the synthetic protocol,

key quantitative data, and common experimental workflows.

Core Synthesis and Physicochemical Properties
BODIPY 493/503 is a lipophilic fluorophore known for its bright green fluorescence, high

photostability, and sharp emission spectrum. Its utility is particularly pronounced in the

visualization of neutral lipids and lipid droplets within both live and fixed cells.

Quantitative Data Summary
The following table summarizes the key physicochemical and spectroscopic properties of

BODIPY 493/503.
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Property Value Reference

Chemical Formula C₁₄H₁₇BF₂N₂ [1]

Molecular Weight 262.11 g/mol [1]

Appearance Orange to red crystalline solid

Excitation Maximum (λex) 493 nm [2]

Emission Maximum (λem) 503 nm [2]

Molar Absorptivity (ε) >80,000 cm⁻¹M⁻¹ [3][4]

Fluorescence Quantum Yield

(Φ)
~0.9 [3][4]

Fluorescence Lifetime 7.2 ns [3][5]

IUPAC Name

4,4-difluoro-1,3,5,7,8-

pentamethyl-4-bora-3a,4a-

diaza-s-indacene

[1]

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) spectroscopy is a critical tool for the structural elucidation

of BODIPY 493/503. The following table provides typical chemical shifts observed in

Chloroform-d (CDCl₃).[6]

Nucleus Chemical Shift (ppm)

¹H NMR
5.95 (s, 2H), 2.52 (s, 3H), 2.45 (s, 6H), 2.25 (s,

6H)

¹³C NMR 159.5, 140.5, 133.0, 121.5, 17.0, 15.0, 14.5

¹¹B NMR 0.8 (t)

¹⁹F NMR -146.0 (q)
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The synthesis of BODIPY 493/503 is based on the foundational work of Treibs and Kreuzer,

involving an acid-catalyzed self-condensation of a pyrrole derivative followed by complexation

with a boron trifluoride adduct.[7]

Synthesis Pathway Diagram

Synthesis of BODIPY 493/503

2,4-Dimethylpyrrole

Pentamethyl Dipyrromethene Intermediate

Self-condensation

Acetic Anhydride

Boron Trifluoride Etherate (BF₃·OEt₂)

BODIPY 493/503

Triethylamine (TEA)

Complexation
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Caption: Synthesis of BODIPY 493/503 via self-condensation and complexation.

Experimental Protocol
Materials:

2,4-Dimethylpyrrole

Acetic Anhydride

Boron Trifluoride Etherate (BF₃·OEt₂)
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Triethylamine (TEA)

Dichloromethane (DCM), anhydrous

Hexane

Silica Gel for column chromatography

Procedure:

Reaction Setup: In a flame-dried, two-neck round-bottom flask equipped with a magnetic

stirrer and under an inert atmosphere (e.g., argon or nitrogen), dissolve 2,4-dimethylpyrrole

in anhydrous dichloromethane.

Acylation and Condensation: Cool the solution to 0°C in an ice bath. Slowly add acetic

anhydride to the stirred solution. Following this, add boron trifluoride etherate dropwise. The

reaction mixture will typically change color, indicating the formation of the dipyrromethene

intermediate. Allow the reaction to stir at room temperature for several hours, monitoring the

progress by thin-layer chromatography (TLC).

Oxidation and Complexation: Once the formation of the dipyrromethene is deemed complete

by TLC, add triethylamine to the reaction mixture, followed by an additional portion of boron

trifluoride etherate. This step facilitates the complexation of the dipyrromethene with the BF₂

moiety. Continue stirring at room temperature for an additional period.

Work-up: Quench the reaction by slowly adding water. Transfer the mixture to a separatory

funnel and extract the aqueous layer with dichloromethane. Combine the organic layers,

wash with brine, and dry over anhydrous sodium sulfate.

Purification: Filter the solution and remove the solvent under reduced pressure to yield the

crude product. Purify the crude solid by column chromatography on silica gel, using a

hexane/ethyl acetate gradient as the eluent.

Crystallization: Collect the fractions containing the desired product and evaporate the

solvent. The purified BODIPY 493/503 can be further recrystallized from a solvent system

such as dichloromethane/hexane to obtain fine, colored crystals.
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Experimental Workflow: Lipid Droplet Staining
BODIPY 493/503 is extensively used for the fluorescent labeling of intracellular lipid droplets.

The following workflow outlines a typical procedure for staining live cells.

Lipid Droplet Staining Workflow Diagram

Workflow for Live-Cell Lipid Droplet Staining with BODIPY 493/503

Culture cells on coverslips to desired confluency

Prepare BODIPY 493/503 working solution (1-2 µM in PBS or media) Wash cells with PBS

Incubate cells with staining solution (15-30 min at 37°C, protected from light)

Wash cells with PBS to remove excess dye

Mount coverslip on a microscope slide

Image using fluorescence microscopy (Excitation ~493 nm, Emission ~503 nm)
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Caption: A typical workflow for staining lipid droplets in live cells.

This technical guide provides a foundational understanding of the synthesis and application of

BODIPY 493/503. For more specific applications and advanced modifications, consulting the

primary literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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